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Compound of Interest

Compound Name: N-Nitrosomorpholine

CAS No.: 59-89-2

Cat. No.: B121250

Get Quote

Introduction: This guide serves as a specialized technical resource for researchers, scientists,

and drug development professionals working with N-Nitrosomorpholine (NMOR). Solubility

issues can be a significant bottleneck in experimental workflows, leading to inaccurate

concentrations, failed reactions, and unreliable toxicological data. As a Senior Application

Scientist, my objective is to provide not just protocols, but the underlying scientific rationale to

empower you to troubleshoot solubility challenges effectively.

CRITICAL SAFETY PRECAUTION: N-Nitrosomorpholine (NMOR) is classified as a probable

human carcinogen and mutagen.[1][2][3] All handling of this compound, whether in solid or

solution form, must be performed in a designated chemical fume hood with appropriate

personal protective equipment (PPE), including gloves, a lab coat, and eye protection.[4][5]

Consult your institution's safety guidelines and the substance's Safety Data Sheet (SDS) before

beginning any work.[4][6][7]

Part 1: Fundamental Physicochemical Properties of
NMOR
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A foundational understanding of NMOR's properties is crucial for predicting its behavior in

different solvents. At room temperature, NMOR can exist as either a yellow crystalline solid or a

golden liquid, as its melting point is very close to ambient temperatures.[1][2][8][9] This dual-

state nature can impact weighing and dissolution, and it is a critical first observation in any

troubleshooting scenario.

Property Value Source(s)

Molecular Formula C₄H₈N₂O₂ [2][9]

Molecular Weight 116.12 g/mol [1][4]

Appearance Yellow crystals or golden liquid [2][3][8]

Melting Point 29 °C (84 °F) [1][3][7]

Boiling Point 224-225 °C (435-437 °F) [7][9]

Stability
Stable under recommended

storage. Light-sensitive.
[2][9][10]

Incompatibilities Strong oxidizing agents. [2][4][5][6]

Part 2: NMOR Solubility Reference Data
The choice of solvent is the single most important factor in preparing a stable and accurate

NMOR solution. The following table summarizes solubility data from authoritative sources.
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Solvent Solubility
Comments & Best
Practices

Source(s)

Water Miscible / ≥100 mg/mL

NMOR is highly

soluble in water,

making it an excellent

choice for many

applications. Ensure

pH is neutral as

stability can be

affected by acidic or

basic conditions.

[1][2][3][9][11]

Dimethyl Sulfoxide

(DMSO)
≥100 mg/mL

Excellent solvent for

high-concentration

stock solutions. Use

fresh, anhydrous

DMSO as hygroscopic

(water-absorbed)

DMSO can affect the

solubility of some

compounds.[12]

[2][10][12][13][14]

Methanol Slightly soluble

Suitable for preparing

low-concentration

analytical standards

(e.g., µg/mL to low

mg/mL range). Not

recommended for

high-concentration

stocks.

[13][14]

Ethanol Soluble

General solubility is

noted, but it can be

temperature-

dependent. May be

used for intermediate

concentrations.

[15][16]
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Dichloromethane

(DCM)
Soluble

Often used as a

solvent for analytical

reference standards.

Ensure proper storage

to prevent

evaporation.

[17]

Part 3: Frequently Asked Questions (FAQs)
Q: What are the correct storage conditions for NMOR and its prepared solutions? A: Both the

neat compound and its solutions should be stored refrigerated at 2-8°C.[2][9] Crucially, they

must be protected from light to prevent photodegradation.[2][10][13][18] Containers should be

tightly sealed to prevent solvent evaporation or, in the case of DMSO, absorption of

atmospheric moisture.

Q: My NMOR arrived as an oily liquid instead of a solid. Is it still usable? A: Yes. NMOR has a

low melting point of 29°C (84°F).[1][7] Depending on the ambient temperature during shipping

or in your lab, it is common to find it in a liquid or semi-liquid state. This does not indicate

degradation. You can cool the vial below its melting point to handle it as a solid if necessary.

Q: How stable is NMOR in an aqueous solution? A: While NMOR is highly soluble in water, the

long-term stability of the solution depends on the storage conditions. It is known to be light-

sensitive, and stability can be compromised under strongly acidic or basic conditions.[19] For

best results, prepare fresh aqueous solutions or conduct stability studies for your specific buffer

system and storage duration.

Part 4: Troubleshooting Guide for NMOR Dissolution
This section addresses specific problems you may encounter during solution preparation.

Q1: I'm struggling to dissolve solid NMOR in my solvent. What steps can I take?

A1: This is a common issue that can often be resolved with a systematic approach. The

primary cause is often insufficient mechanical energy to break up the solid particles and

overcome the activation energy of dissolution.
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Troubleshooting Workflow for Dissolution Failure:
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NMOR Fails to Dissolve

Step 1: Verify
Concentration & Solvent

Is concentration below
solubility limit?

Re-evaluate experiment.
Lower concentration or

change solvent.

No

Step 2: Apply Mechanical Energy

Yes

Vortex vigorously
for 1-2 minutes

Sonicate in a water bath
for 5-10 minutes

Is it dissolved?

Step 3: Apply Gentle Heat
(Use with caution)

No

Solution Prepared Successfully

YesWarm in a water bath
(30-40°C) with stirring

Is it dissolved?

Yes

Consult senior staff or
technical support.

Consider solvent quality.

No
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What is your desired
NMOR concentration?

High Concentration
(>10 mg/mL)

Stock Solution

 

Low Concentration
(<1 mg/mL)

Working/Analytical Standard

 

Primary Choices:
- DMSO
- Water

Select Solvent

Primary Choices:
- Methanol

- Dichloromethane
- Water

- Diluted DMSO Stock

Select Solvent

Click to download full resolution via product page

Caption: Decision tree for selecting an appropriate solvent based on target concentration.

Part 5: Experimental Protocols
These protocols represent self-validating systems. A successful outcome is a visually clear,

particulate-free solution.

Protocol 1: Preparation of a 100 mg/mL High-Concentration Stock in DMSO

Pre-dissolution: Allow the NMOR vial to equilibrate to room temperature inside a chemical

fume hood.

Weighing: Tare a sterile, amber glass vial on an analytical balance. Carefully transfer the

desired mass of NMOR (e.g., 100 mg) into the vial. Record the exact mass.
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Solvent Addition: Based on the recorded mass, calculate the required volume of fresh,

anhydrous DMSO to achieve 100 mg/mL. For 100 mg of NMOR, add exactly 1.0 mL of

DMSO.

Dissolution: Cap the vial tightly. Vortex vigorously for 1-2 minutes.

Verification & Sonication: Visually inspect the solution against a light source. If any solid

particles remain, place the vial in a room temperature ultrasonic water bath and sonicate for

5-10 minute intervals until the solution is completely clear.

Storage: Once fully dissolved, parafilm the cap, label appropriately, and store at 2-8°C,

protected from light.

Protocol 2: Preparation of a 100 µg/mL Aqueous Working Solution

Stock Solution: Use a calibrated pipette to transfer a small volume (e.g., 10 µL) of the 100

mg/mL DMSO stock solution into a larger volumetric flask (e.g., 10 mL).

First Dilution: Dilute the 10 µL of stock with your aqueous buffer or water to the 10 mL mark.

This creates an intermediate solution of 100 µg/mL. Cap and invert the flask 10-15 times to

ensure homogeneity.

Final Dilution (if needed): This 100 µg/mL solution can be used directly or serially diluted to

achieve lower concentrations for your experiments.

Storage: Use aqueous solutions as fresh as possible. If storage is necessary, place in a

tightly sealed vial at 2-8°C, protected from light, but be aware that stability is not guaranteed

over long periods.

References
N-Nitrosomorpholine | C4H8N2O2 | CID 6046 - PubChem. (n.d.). PubChem. Retrieved

January 9, 2026, from [Link]

N-NITROSOMORPHOLINE | Occupational Safety and Health Administration. (n.d.). OSHA.

Retrieved January 9, 2026, from [Link]

N-Nitrosomorpholine - Wikipedia. (n.d.). Wikipedia. Retrieved January 9, 2026, from [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b121250/docs?utm_src=pdf-body#technical-support-center-a-guide-to-n-nitrosomorpholine-nmor-solubility
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosomorpholine
https://www.benchchem.com/product/b121250/docs?utm_src=pdf-body#technical-support-center-a-guide-to-n-nitrosomorpholine-nmor-solubility
https://www.osha.gov/chemicaldata/221
https://www.benchchem.com/product/b121250/docs?utm_src=pdf-body#technical-support-center-a-guide-to-n-nitrosomorpholine-nmor-solubility
https://en.wikipedia.org/wiki/N-Nitrosomorpholine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MATERIAL SAFETY DATA SHEETS N-NITROSO MORPHOLINE (NMOR) - Cleanchem

Laboratories. (n.d.). Cleanchem Laboratories. Retrieved January 9, 2026, from [Link]

Cas 59-89-2,N-NITROSOMORPHOLINE - LookChem. (n.d.). LookChem. Retrieved January

9, 2026, from [Link]

N-Nitrosomorpholine Standard (1X1 mL) - Safety Data Sheet. (2024, August 23). Agilent.

Retrieved January 9, 2026, from [Link]

Safety Data Sheet: N-Nitroso-morpholine, 100µg/ml in Methanol - Chemos GmbH&Co.KG.

(2021, July 16). Chemos. Retrieved January 9, 2026, from [Link]

SAFETY DATA SHEET - Chem Service. (2015, April 17). Chem Service. Retrieved January

9, 2026, from [Link]

Common Name: N-NITROSOMORPHOLINE - NJ.gov. (n.d.). New Jersey Department of

Health. Retrieved January 9, 2026, from [Link]

n-nitromorpholine - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved

January 9, 2026, from [Link]

N-Nitrosomorpholine-d8 | CAS 1219805-76-1 - ResolveMass Laboratories Inc. (n.d.).

ResolveMass. Retrieved January 9, 2026, from [Link]

4-Nitrosomorpholine - Solubility of Things. (n.d.). Solubility of Things. Retrieved January 9,

2026, from [Link]

Dissolution Method Troubleshooting. (2022, November 4). Dissolution Technologies.

Retrieved January 9, 2026, from [Link]

Dissolution Method Troubleshooting: An Industry Perspective. (2022, November 1).

Dissolution Technologies. Retrieved January 9, 2026, from [Link]

Table 11, Properties of N-Nitrosomorpholine - 15th Report on Carcinogens - NCBI

Bookshelf. (2021, December 21). National Toxicology Program. Retrieved January 9, 2026,

from [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.cleanchemlab.co.za/sds/N-NITROSO%20MORPHOLINE%20(NMOR).pdf
https://www.benchchem.com/product/b121250/docs?utm_src=pdf-body#technical-support-center-a-guide-to-n-nitrosomorpholine-nmor-solubility
https://www.lookchem.com/N-NITROSOMORPHOLINE/
https://www.benchchem.com/product/b121250/docs?utm_src=pdf-body#technical-support-center-a-guide-to-n-nitrosomorpholine-nmor-solubility
https://www.agilent.com/sds/NS-160-1_msds_english_a00.pdf
https://www.chemos.de/import/sdb/A0299358_sdb_en.pdf
https://www.chemservice.com/media/msds/N-12771-1G_msds.pdf
https://www.benchchem.com/product/b121250/docs?utm_src=pdf-body#technical-support-center-a-guide-to-n-nitrosomorpholine-nmor-solubility
https://nj.gov/health/eoh/rtkweb/documents/fs/1393.pdf
http://www.orgsyn.org/demo.aspx?prep=cv5p0859
https://www.benchchem.com/product/b121250/docs?utm_src=pdf-body#technical-support-center-a-guide-to-n-nitrosomorpholine-nmor-solubility
https://resolvemass.com/products/n-nitrosomorpholine-d8
https://solubilityofthings.com/water/alcohols/4-nitrosomorpholine
https://www.dissolutiontech.com/issues/202211/DT290422P190.pdf
https://www.dissolutiontech.com/202211articles/DT290422P190.pdf
https://www.benchchem.com/product/b121250/docs?utm_src=pdf-body#technical-support-center-a-guide-to-n-nitrosomorpholine-nmor-solubility
https://www.ncbi.nlm.nih.gov/books/NBK589006/table/subst-15.tab.11/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution Failure Investigation - Agilent. (n.d.). Agilent Technologies. Retrieved January 9,

2026, from [Link]

N-Nitrosomorpholine | EPA. (n.d.). United States Environmental Protection Agency.

Retrieved January 9, 2026, from [Link]

(PDF) N-nitrosomorpholine in potable reuse - ResearchGate. (n.d.). ResearchGate.

Retrieved January 9, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. N-Nitrosomorpholine | C4H8N2O2 | CID 6046 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. N-NITROSOMORPHOLINE | 59-89-2 [chemicalbook.com]

3. N-Nitrosomorpholine - Wikipedia [en.wikipedia.org]

4. cdnisotopes.com [cdnisotopes.com]

5. nj.gov [nj.gov]

6. cleanchemlab.com [cleanchemlab.com]

7. cdn.chemservice.com [cdn.chemservice.com]

8. N-NITROSOMORPHOLINE | Occupational Safety and Health Administration [osha.gov]

9. Cas 59-89-2,N-NITROSOMORPHOLINE | lookchem [lookchem.com]

10. 59-89-2 CAS MSDS (N-NITROSOMORPHOLINE) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

11. Table 11, Properties of N-Nitrosomorpholine - 15th Report on Carcinogens - NCBI
Bookshelf [ncbi.nlm.nih.gov]

12. medchemexpress.com [medchemexpress.com]

13. N-Nitrosomorpholine (NMOR) - CAS-Number 59-89-2 - Order from Chemodex
[chemodex.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.agilent.com/cs/library/slidepresentation/public/Dissolution%20Failure%20Investigation.pdf
https://www.benchchem.com/product/b121250/docs?utm_src=pdf-body#technical-support-center-a-guide-to-n-nitrosomorpholine-nmor-solubility
https://www.epa.gov/sites/default/files/2016-09/documents/n-nitrosomorpholine.pdf
https://www.benchchem.com/product/b121250/docs?utm_src=pdf-body#technical-support-center-a-guide-to-n-nitrosomorpholine-nmor-solubility
https://www.researchgate.net/publication/319208035_N-nitrosomorpholine_in_potable_reuse_Comparing_pilot-scale_ozonation_and_biologically_active_carbon_with_bench-scale_ultraviolet_photolysis_and_ultraviolet-hydrogen_peroxide_advanced_oxidation
https://www.benchchem.com/product/b121250?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosomorpholine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3185221.htm
https://en.wikipedia.org/wiki/N-Nitrosomorpholine
https://cdnisotopes.com/media/catalog/product/d/-/d-4091_1.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1409.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=23247
http://cdn.chemservice.com/product/msdsnew/External/English/N-12575%20English%20SDS%20US.pdf
https://www.osha.gov/chemicaldata/854
https://www.lookchem.com/casno59-89-2.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3185221.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3185221.aspx
https://www.ncbi.nlm.nih.gov/books/NBK590783/table/nitrosamines_t11/
https://www.ncbi.nlm.nih.gov/books/NBK590783/table/nitrosamines_t11/
https://www.medchemexpress.com/n-nitrosomorpholine.html
https://www.chemodex.com/products/n-nitrosomorpholine-nmor/
https://www.chemodex.com/products/n-nitrosomorpholine-nmor/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. adipogen.com [adipogen.com]

15. Organic Syntheses Procedure [orgsyn.org]

16. solubilityofthings.com [solubilityofthings.com]

17. isotope.com [isotope.com]

18. N-NITROSOMORPHOLINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

19. resolvemass.ca [resolvemass.ca]

To cite this document: BenchChem. [Technical Support Center: A Guide to N-
Nitrosomorpholine (NMOR) Solubility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121250/docs#technical-support-center-a-guide-to-n-
nitrosomorpholine-nmor-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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